Cas no 1216684-15-9 (N4-tert-Butoxycarbonyl-1-2-(2-hydroxyethoxy)ethylpiperazine N1-Oxide)

• Product Name: N4-tert-Butoxycarbonyl-1-2-(2-hydroxyethoxy)ethylpiperazine N1-Oxide
• CAS No: 1216684-15-9
• MF: C₁₃H₂₆N₂O₅
• MW: 290.355944156647
• CID: 4552563
• Update Time: 2025-06-09

N4-tert-Butoxycarbonyl-1-2-(2-hydroxyethoxy)ethylpiperazine N1-Oxide Chemical and Physical Properties

Names and Identifiers

• N4-tert-Butoxycarbonyl-1-[2-(2-hydroxyethoxy)ethyl]piperazine N1-Oxide
• N4-tert-Butoxycarbonyl-1-2-(2-hydroxyethoxy)ethylpiperazine N1-Oxide

• Inchi： 1S/C13H26N2O5/c1-13(2,3)20-12(17)14-4-6-15(18,7-5-14)8-10-19-11-9-16/h16H,4-11H2,1-3H3
• InChI Key： MZRQVOCHSIBKFX-UHFFFAOYSA-N
• SMILES： N1(C(=O)OC(C)(C)C)CC[N+]([O-])(CCOCCO)CC1

Additional information on N4-tert-Butoxycarbonyl-1-2-(2-hydroxyethoxy)ethylpiperazine N1-Oxide

N4-tert-Butoxycarbonyl-1-2-(2-hydroxyethoxy)ethylpiperazine N1-Oxide: A Comprehensive Overview

N4-tert-Butoxycarbonyl-1-2-(2-hydroxyethoxy)ethylpiperazine N1-Oxide (CAS No. 1216684-15-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-HOEPE-Oxide, is characterized by its unique structural features and potential applications in drug development. The tert-butoxycarbonyl (Boc) group, a common protecting group in organic synthesis, plays a crucial role in the stability and reactivity of the molecule. The hydroxyethoxy substituent adds further complexity and functionality, making this compound a valuable candidate for various biological studies.

The N1-Oxide functionality in Boc-HOEPE-Oxide is particularly noteworthy, as it can influence the compound's electronic properties and reactivity. This oxidation state can affect the molecule's interactions with biological targets, such as enzymes and receptors, which is crucial for understanding its potential therapeutic applications. Recent research has focused on the synthesis and characterization of Boc-HOEPE-Oxide, as well as its behavior in different biological environments.

In the context of medicinal chemistry, Boc-HOEPE-Oxide has been explored for its potential as a lead compound in drug discovery. The compound's ability to modulate specific biological pathways makes it an attractive candidate for further investigation. For instance, studies have shown that Boc-HOEPE-Oxide can interact with certain enzymes involved in signal transduction pathways, which are often dysregulated in various diseases. This interaction could potentially be harnessed to develop novel therapeutic agents.

One of the key challenges in working with Boc-HOEPE-Oxide is its synthetic accessibility. The presence of multiple functional groups, including the Boc protecting group and the hydroxyethoxy substituent, requires careful control during synthesis to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce Boc-HOEPE-Oxide with greater efficiency and reproducibility. These methods often involve multistep reactions that are optimized for yield and selectivity, ensuring that the final product meets the stringent requirements of pharmaceutical research.

The biological activity of Boc-HOEPE-Oxide has been evaluated through a series of in vitro and in vivo studies. In vitro assays have demonstrated that the compound can selectively inhibit certain enzymes, which is a desirable property for drug candidates. These assays typically involve measuring the compound's ability to bind to specific protein targets or modulate their activity. In vivo studies have further confirmed these findings, showing that Boc-HOEPE-Oxide can exert its effects in living organisms without significant toxicity.

Another area of interest is the pharmacokinetic profile of Boc-HOEPE-Oxide. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Recent studies have provided valuable insights into these processes, highlighting the compound's favorable pharmacokinetic properties. For example, Boc-HOEPE-Oxide has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

The potential applications of Boc-HOEPE-Oxide extend beyond traditional drug discovery. The compound's unique structure and functional groups make it suitable for use in other areas of chemical biology, such as probe development and chemical genetics. For instance, Boc-HOEPE-Oxide can be used as a tool to study specific biological processes or to identify new targets for therapeutic intervention. Its ability to modulate enzyme activity makes it particularly useful in these contexts.

In conclusion, N4-tert-Butoxycarbonyl-1-2-(2-hydroxyethoxy)ethylpiperazine N1-Oxide (CAS No. 1216684-15-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new applications and opportunities will emerge, contributing to the broader field of chemical biology.